Cas no 2413870-49-0 (tert-butyl N-(2-hydroxy-3,5-dinitrophenyl)carbamate)

• Product Name: tert-butyl N-(2-hydroxy-3,5-dinitrophenyl)carbamate
• CAS No: 2413870-49-0
• MF: C₁₁H₁₃N₃O₇
• MW: 299.236822843552
• CID: 5674766
• PubChem ID: 165769564
• Update Time: 2025-05-19

tert-butyl N-(2-hydroxy-3,5-dinitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2413870-49-0
• tert-butyl N-(2-hydroxy-3,5-dinitrophenyl)carbamate
• EN300-26665213

• Inchi： 1S/C11H13N3O7/c1-11(2,3)21-10(16)12-7-4-6(13(17)18)5-8(9(7)15)14(19)20/h4-5,15H,1-3H3,(H,12,16)
• InChI Key： JJLVEKKNRUIDIW-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C=C(C=1O)[N+](=O)[O-])[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 299.07534976g/mol
• Monoisotopic Mass: 299.07534976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 150Ų

Additional information on tert-butyl N-(2-hydroxy-3,5-dinitrophenyl)carbamate

tert-butyl N-(2-hydroxy-3,5-dinitrophenyl)carbamate (CAS No. 2413870-49-0)

The compound tert-butyl N-(2-hydroxy-3,5-dinitrophenyl)carbamate (CAS No. 2413870-49-0) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a tert-butyl group with a dinitrophenol moiety, making it a valuable component in the synthesis of advanced materials and functional molecules.

Recent studies have highlighted the potential of tert-butyl N-(2-hydroxy-3,5-dinitrophenyl)carbamate in the development of high-performance polymers and coatings. Its ability to undergo controlled polymerization under specific conditions has been extensively explored, particularly in the context of creating lightweight yet durable materials for aerospace and automotive industries. Researchers have demonstrated that the compound's reactivity can be fine-tuned by modifying its substituents, leading to improved mechanical properties in the resulting polymers.

In addition to its role in polymer science, tert-butyl N-(2-hydroxy-3,5-dinitrophenyl)carbamate has also found applications in drug delivery systems. The compound's ability to form stable complexes with bioactive molecules has been leveraged to create targeted drug delivery vehicles. Recent advancements in this area have focused on optimizing the compound's solubility and biocompatibility, ensuring that it can effectively transport therapeutic agents without causing adverse effects.

The synthesis of tert-butyl N-(2-hydroxy-3,5-dinitrophenyl)carbamate involves a multi-step process that requires precise control over reaction conditions. Key steps include the nitration of phenol derivatives and subsequent coupling reactions to introduce the tert-butyl group. Modern methodologies have incorporated green chemistry principles to enhance the efficiency of these reactions while minimizing environmental impact.

Furthermore, tert-butyl N-(2-hydroxy-3,5-dinitrophenyl)carbamate has been utilized as a building block in the construction of advanced sensors and electronic devices. Its electronic properties make it an ideal candidate for use in organic electronics, particularly in applications requiring high thermal stability and mechanical robustness. Recent research has explored its integration into flexible electronics, paving the way for innovative applications in wearable technology.

The compound's stability under harsh conditions has also made it a valuable additive in industrial lubricants and corrosion inhibitors. By incorporating tert-butyl N-(2-hydroxy-3,5-dinitrophenyl)carbamate into these formulations, manufacturers can significantly extend the lifespan of machinery and equipment operating in challenging environments.

In summary, tert-butyl N-(2-hydroxy-3,5-dinitrophenyl)carbamate (CAS No. 2413870-49-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and adaptability make it an essential component in modern material science and chemical engineering. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.